3,4-Dichloro-5-iodobenzoic acid
Overview
Description
3,4-Dichloro-5-iodobenzoic acid (DCIBA) is a chemical compound that belongs to the class of benzoic acid derivatives. It is widely used in scientific research due to its unique properties and applications. The purpose of
Mechanism of Action
The mechanism of action of 3,4-Dichloro-5-iodobenzoic acid involves the inhibition of PTPs, which results in the activation of several cellular signaling pathways. This activation leads to various physiological effects, including the regulation of glucose and lipid metabolism, cell proliferation, and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to regulate glucose and lipid metabolism by activating insulin signaling pathways. This compound has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to regulate the differentiation of stem cells, which has potential implications in regenerative medicine.
Advantages and Limitations for Lab Experiments
3,4-Dichloro-5-iodobenzoic acid has several advantages for lab experiments. It is a potent inhibitor of PTPs, which makes it an ideal tool for studying cellular signaling pathways. Additionally, this compound is relatively easy to synthesize and is cost-effective. However, this compound has some limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for 3,4-Dichloro-5-iodobenzoic acid research. One potential direction is the development of this compound-based therapies for the treatment of obesity, diabetes, and cancer. Another potential direction is the use of this compound in regenerative medicine to regulate stem cell differentiation. Additionally, further research is needed to understand the potential toxicity of this compound and to develop safer methods of handling and disposal.
Conclusion
In conclusion, this compound is a unique chemical compound that has several applications in scientific research. Its potent inhibition of PTPs makes it an ideal tool for studying cellular signaling pathways. This compound has several advantages for lab experiments, including its ease of synthesis and cost-effectiveness. However, it also has some limitations, including its potential toxicity. There are several future directions for this compound research, including the development of this compound-based therapies and the use of this compound in regenerative medicine.
Scientific Research Applications
3,4-Dichloro-5-iodobenzoic acid has been extensively used in scientific research due to its unique properties. It is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in cellular signaling pathways. This compound has been shown to inhibit the activity of several PTPs, including PTP1B, which has been implicated in the development of obesity, diabetes, and cancer.
Properties
IUPAC Name |
3,4-dichloro-5-iodobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2IO2/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGUKCONYJCPJTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Cl)I)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.90 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-([(Butylcarbamoyl)methyl]sulfanyl)pyridine-2-carboxylic acid](/img/structure/B3378991.png)
![1-[2-(1H-1,2,3-triazol-1-yl)phenyl]ethan-1-one](/img/structure/B3378998.png)
![2-[2-(Prop-2-ene-1-sulfonamido)-1,3-thiazol-4-yl]acetic acid](/img/structure/B3379005.png)
